Cas no 1046815-98-8 (propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate)

propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate structure
1046815-98-8 structure
Product Name:propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
CAS No:1046815-98-8
MF:C11H18N2O2
MW:210.272822856903
CID:2132909
PubChem ID:53302073
Update Time:2025-04-21

propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
    • isopropyl4-(cyanomethyl)piperidine-1-carboxylate
    • isopropyl 4-(cyanomethyl)piperidine-1-carboxylate
    • SCHEMBL3170644
    • DB-059175
    • AKOS015897713
    • 1046815-98-8
    • MVMHVLRNJJCONO-UHFFFAOYSA-N
    • Inchi: 1S/C11H18N2O2/c1-9(2)15-11(14)13-7-4-10(3-6-12)5-8-13/h9-10H,3-5,7-8H2,1-2H3
    • InChI Key: MVMHVLRNJJCONO-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(N1CCC(CC#N)CC1)=O

Computed Properties

  • Exact Mass: 210.136827821Da
  • Monoisotopic Mass: 210.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.3Ų
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